Cas no 1569-15-9 (7-Amino-4-methyl-[1,8]naphthyridin-2-ol)

7-Amino-4-methyl-[1,8]naphthyridin-2-ol structure
1569-15-9 structure
Product Name:7-Amino-4-methyl-[1,8]naphthyridin-2-ol
CAS No:1569-15-9
MF:C9H9N3O
MW:175.187261343002
CID:227038
PubChem ID:5354050
Update Time:2025-04-19

7-Amino-4-methyl-[1,8]naphthyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-4-methyl-1,8-naphthyridin-2(1H)-one
    • 1,8-Naphthyridin-2(1H)-one,7-amino-4-methyl-
    • 7-Amino-4-methyl-[1,8]naphthyridin-2-ol
    • 7-amino-4-methyl-1H-1,8-naphthyridin-2-one
    • 2-hydroxy-4-methyl-7-amino-1,8-naphthyridine
    • 4-Methyl-2-hydroxy-7-amino-1,8-naphthyridin
    • 7-amino-2-hydroxy-4-methyl-1,8-naphthyridine
    • 7-Amino-2-hydroxy-4-methyl-1.8-naphthyridin
    • 7-Amino-4-methyl-1,8-naphthyridin-2-ol
    • SCHEMBL5374388
    • NCGC00184198-01
    • 7-AMINO-4-METHYL-1,2-DIHYDRO-1,8-NAPHTHYRIDIN-2-ONE
    • 1569-15-9
    • DTXSID60166156
    • 1,8-Naphthyridin-2(1H)-one, 7-amino-4-methyl-
    • URBSEJOKAKIABF-UHFFFAOYSA-N
    • EU-0017366
    • EINECS 216-375-0
    • SR-01000509801-1
    • F1371-0181
    • NS00025104
    • AB00674128-01
    • CHEMBL1878657
    • NSC 21
    • CS-0280687
    • 7-Amino-4-methyl[1,8]naphthyridin-2-ol
    • NSC21
    • 7-amino-4-methyl-1h-[1,8]naphthyridin-2-one
    • Oprea1_047019
    • [1,8]Naphthyridin-2(1H)-one, 7-amino-4-methyl-
    • W-201414
    • F0903-7900
    • AKOS005427445
    • AG-205/11956002
    • 7-Imino-4-methyl-7,8-dihydro-1,8-naphthyridin-2-ol
    • EN300-142465
    • SR-01000509801
    • NSC-21
    • Oprea1_112917
    • AKOS002663482
    • Inchi: 1S/C9H9N3O/c1-5-4-8(13)12-9-6(5)2-3-7(10)11-9/h2-4H,1H3,(H3,10,11,12,13)
    • InChI Key: URBSEJOKAKIABF-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C2=CC=C(N)N=C2N1

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.074562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.292
  • Boiling Point: 445.9°C at 760 mmHg
  • Flash Point: 223.5°C
  • Refractive Index: 1.634
  • PSA: 71.77000
  • LogP: 1.39490

7-Amino-4-methyl-[1,8]naphthyridin-2-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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